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Compound of Interest

Compound Name: Ethyl dimethylcarbamate

Cat. No.: B1222962 Get Quote

An In-depth Technical Guide on the Core Properties of Ethyl Dimethylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl dimethylcarbamate, systematically known as ethyl N,N-dimethylcarbamate, is an

organic compound belonging to the carbamate ester class. Its structure features a central

carbamate group with a dimethylamino moiety and an ethyl ester group. This technical guide

provides a comprehensive overview of its fundamental chemical and physical properties,

detailed experimental protocols for its synthesis, and a summary of its spectroscopic

characteristics. The information presented is intended for researchers, scientists, and

professionals involved in drug development and other scientific disciplines where this

compound may be of interest.

Chemical and Physical Properties
Ethyl dimethylcarbamate is a colorless to light yellow liquid at room temperature.[1][2] It is

soluble in organic solvents and has moderate solubility in water.[2] The core chemical

identifiers and physical properties are summarized in the tables below for easy reference.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name ethyl N,N-dimethylcarbamate[3]

Synonyms
N,N-dimethylurethane, Dimethylcarbamic acid

ethyl ester, Dimethylethoxyformamide[1][3]

CAS Number 687-48-9[1][3]

Molecular Formula C₅H₁₁NO₂[1]

Molecular Weight 117.15 g/mol [1][3]

InChI Key SUDHEDJJFGYYPL-UHFFFAOYSA-N[3]

Canonical SMILES CCOC(=O)N(C)C

Table 2: Physical Properties
Property Value

Appearance Colorless to light yellow liquid[1]

Melting Point 60°C (estimate)[1]

Boiling Point 205.82°C (estimate)[1]

Density 0.9308 g/cm³ (estimate)[1]

Refractive Index 1.4154 (estimate)[1]

pKa -1.28 ± 0.70 (Predicted)[1]

Synthesis and Reactivity
Synthesis
A common and effective method for the synthesis of ethyl dimethylcarbamate is the reaction

of dimethylamine with ethyl chloroformate.[3] This reaction is a nucleophilic acyl substitution

where the amine attacks the carbonyl carbon of the chloroformate, leading to the formation of

the carbamate and hydrochloric acid. An acid scavenger, such as a tertiary amine (e.g.,

triethylamine) or a base (e.g., sodium hydroxide), is typically used to neutralize the HCl

byproduct.[4]
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This protocol is adapted from the synthesis of ethyl N-methylcarbamate and is expected to

yield ethyl dimethylcarbamate with high efficiency.[4]

Materials:

Dimethylamine (aqueous solution or gas)

Ethyl chloroformate

Anhydrous ether (or other suitable aprotic solvent)

Sodium hydroxide (or triethylamine)

Anhydrous potassium carbonate (or magnesium sulfate) for drying

Ice-salt bath

Mechanical stirrer

Separatory funnel

Distillation apparatus

Procedure:

In a flask equipped with a mechanical stirrer and cooled with an ice-salt bath, place a

solution of dimethylamine in anhydrous ether.

While maintaining the temperature below 5°C, slowly add ethyl chloroformate to the stirred

solution.

Concurrently, gradually add a cold aqueous solution of sodium hydroxide to neutralize the

hydrochloric acid formed during the reaction. Ensure constant and vigorous stirring.[4]

After the addition is complete, allow the mixture to stand for a short period.

Separate the ether layer. The aqueous layer can be extracted with an additional portion of

ether to maximize recovery.
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Combine the ether extracts and dry them over anhydrous potassium carbonate.[4]

Filter off the drying agent and remove the ether by distillation.

The remaining residue is then purified by vacuum distillation to yield pure ethyl
dimethylcarbamate.[4]

Chemical Reactivity
Ethyl dimethylcarbamate exhibits reactivity characteristic of carbamate esters.

Hydrolysis: It can undergo hydrolysis under both acidic and basic conditions to yield

dimethylamine, ethanol, and carbon dioxide (from the decomposition of the intermediate

carbamic acid).[3]

Nucleophilic Substitution: The compound can participate in nucleophilic substitution reactions

where various nucleophiles can displace the ethoxy group, leading to the formation of

different carbamate derivatives.[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of ethyl
dimethylcarbamate.

Table 3: Spectroscopic Data Summary
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Technique Expected Features

¹H NMR

Signals corresponding to the ethyl group (a

quartet for -CH₂- and a triplet for -CH₃) and a

singlet for the two equivalent N-methyl groups.

¹³C NMR

Resonances for the carbonyl carbon, the

methylene and methyl carbons of the ethyl

group, and the carbon of the N-methyl groups.

IR Spectroscopy

A strong absorption band for the C=O stretch of

the carbamate group, along with C-N and C-O

stretching vibrations.[3]

Mass Spectrometry

The molecular ion peak and characteristic

fragmentation patterns. A mass spectrum is

available in the NIST WebBook.[5]

Safety and Handling
Ethyl dimethylcarbamate is harmful if swallowed and is suspected of causing cancer.[6]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this compound.[7] Work should be conducted in a well-

ventilated area or a chemical fume hood.[8]

Table 4: Hazard Information
Hazard Statement Precautionary Statement

H302: Harmful if swallowed[6] P264: Wash skin thoroughly after handling[6]

H351: Suspected of causing cancer[6]
P270: Do not eat, drink or smoke when using

this product[6]

P280: Wear protective gloves/protective

clothing/eye protection/face protection[6]

P301+P317: IF SWALLOWED: Get medical

help[6]

P405: Store locked up[6]
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Visualizations
Chemical Structure
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Caption: Chemical structure of ethyl dimethylcarbamate.

Synthesis Workflow
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Synthesis of Ethyl Dimethylcarbamate

Dimethylamine

Reaction at < 5°C

Ethyl Chloroformate Anhydrous Ether Sodium Hydroxide (aq)

Workup (Separation, Extraction, Drying)

Vacuum Distillation

Ethyl Dimethylcarbamate

Click to download full resolution via product page

Caption: Workflow for the synthesis of ethyl dimethylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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